P-Selectin

P-Selectin
SELP
Gene: SELPReceptorUniProt: P16109

Target Description

P-Selectin (SELP) is a cell adhesion molecule expressed on activated endothelial cells and platelets. It mediates the initial tethering and rolling of leukocytes and cancer cells along the vascular endothelium, a critical step in inflammation, thrombosis, and metastasis. Targeting P-Selectin offers therapeutic potential for inflammatory diseases, thrombotic disorders, and certain cancers by disrupting these crucial cell-cell interactions.

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Metadata
Created At2/2/2026
Updated At2/11/2026